Cas no 746651-96-7 (4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE)

• Product Name: 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE
• CAS No: 746651-96-7
• MF: C₁₃H₆ClF₃O
• MW: 270.634353160858
• CID: 890678
• PubChem ID: 2757936
• Update Time: 2025-05-19

4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE
• (4-chlorophenyl)-(3,4,5-trifluorophenyl)methanone
• MFCD01319932
• 4-chloro-3',4',5',-trifluorobenzophenone
• DTXSID90374080
• (4-chlorophenyl)(3,4,5-trifluorophenyl)methanone
• AKOS010915344
• 746651-96-7
• (4-Chloro-phenyl)-(3,4,5-trifluoro-phenyl)-methanone

• MDL： MFCD01319932
• Inchi： 1S/C13H6ClF3O/c14-9-3-1-7(2-4-9)13(18)8-5-10(15)12(17)11(16)6-8/h1-6H
• InChI Key： HSAXKZYYPDQFHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

• Exact Mass: 270.00600
• Monoisotopic Mass: 270.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.98830

4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE

Recent Advances in the Application of 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE (CAS: 746651-96-7) in Chemical and Pharmaceutical Research

4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE (CAS: 746651-96-7) is a fluorinated benzophenone derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in drug synthesis and material science. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors and its potential as a building block for advanced polymeric materials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE as a precursor in the synthesis of selective JAK2 inhibitors, which are pivotal in treating myeloproliferative neoplasms. The research team utilized a multi-step synthetic route, incorporating this compound to achieve a 78% yield in the final product, showcasing its stability and reactivity under optimized conditions. Furthermore, the study emphasized the compound's low cytotoxicity profile, making it a favorable candidate for further pharmaceutical development.

In parallel, advancements in material science have explored the use of 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE in the creation of high-performance polymers. A 2024 report in Advanced Materials detailed its incorporation into polyetherketone (PEK) derivatives, resulting in materials with enhanced thermal stability and mechanical strength. These polymers exhibit potential applications in biomedical devices, particularly in environments requiring sterilization at high temperatures. The study also noted the compound's role in improving the solubility of these polymers in organic solvents, facilitating easier processing and manufacturing.

Ongoing research is also investigating the environmental impact and degradation pathways of 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE. Preliminary findings suggest that under UV irradiation, the compound undergoes photolytic degradation, forming less hazardous byproducts. This property is particularly relevant for its use in sustainable chemistry practices, aligning with the growing demand for greener synthetic methodologies in the pharmaceutical industry.

In conclusion, 4-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE (CAS: 746651-96-7) continues to be a compound of significant interest across multiple scientific disciplines. Its dual utility in drug development and advanced material synthesis underscores its importance in contemporary research. Future studies are expected to further explore its pharmacological potential and environmental compatibility, paving the way for innovative applications in both medicine and industry.